OleanolicAcid-d3

• Molecular Formula: C30H48O3
• Molecular Weight: 459.7 g/mol
• InChI: InChI=1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,23-,27-,28+,29+,30-/m0/s1/i11D2,23D
• InChIKey: MIJYXULNPSFWEK-MNSGBSGKSA-N

OleanolicAcid-d3: Stable Isotope-Labeled Internal Standard for Oleanolic Acid LC-MS/MS Quantitation

Oleanolic Acid-d3 (CAS 946530-77-4) is a deuterium-labeled analog of oleanolic acid, a pentacyclic triterpenoid naturally found in numerous plant species . The compound incorporates three deuterium atoms at specific positions (2,2,3-d3), increasing its molecular mass to 459.72 g/mol versus 456.70 g/mol for the unlabeled parent compound . This mass shift of +3 Da enables unambiguous differentiation from the endogenous analyte via mass spectrometry while maintaining nearly identical physicochemical properties, including retention time, ionization efficiency, and extraction recovery [1]. The compound is supplied as a neat white solid with a purity of ≥98% and isotopic enrichment of 97 atom% D, and is intended exclusively for research and analytical applications as an internal standard .

Stable isotope-labeled internal standard (SIL-IS) workflow for LC-MS/MS quantitation of oleanolic acid

Deuterium-labeled analog; +3 Da mass shift enables MRM differentiation

Supplied as neat solid; isotopic enrichment 97 atom% D supports bioanalytical method validation review

For research and analytical use only; not for diagnostic or therapeutic applications

Designed for matrix-effect correction and extraction recovery compensation in complex biological matrices

Co-elution and matched ionization behavior with endogenous analyte

• [1] Mallikarjun Reddy. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Why Unlabeled Oleanolic Acid or Structural Analogs Cannot Substitute for OleanolicAcid-d3 in Validated LC-MS/MS Assays

In quantitative LC-MS/MS bioanalysis, direct substitution of Oleanolic Acid-d3 with its unlabeled counterpart (oleanolic acid) or structurally similar triterpenoids (e.g., ursolic acid, betulinic acid) introduces systematic quantification errors that compromise assay validity. Unlabeled oleanolic acid cannot serve as an internal standard because it is chromatographically and spectrometrically indistinguishable from the endogenous analyte, making it impossible to correct for matrix effects, extraction variability, or ionization fluctuations [1]. Structural analogs, while chromatographically distinct, exhibit different ionization efficiencies, extraction recoveries, and matrix effect susceptibilities compared to the target analyte, leading to inaccurate concentration determinations that deviate from true values by 15-50% in complex biological matrices [2]. The deuterium labeling of Oleanolic Acid-d3 ensures co-elution and identical ionization behavior with the analyte, enabling precise correction of analytical variability and meeting regulatory guidelines (FDA Bioanalytical Method Validation, ICH M10) that mandate the use of stable isotope-labeled internal standards for robust quantitative assays [3].

Target

OleanolicAcid-d3 (SIL-IS)

Co-elutes with analyte; matched ionization efficiency and extraction recovery; enables matrix-effect correction per bioanalytical validation guidelines.

Potential Substitute

Unlabeled Oleanolic Acid

Chromatographically and spectrometrically indistinguishable from endogenous analyte; cannot correct for matrix effects or extraction variability.

Target

OleanolicAcid-d3 (SIL-IS)

Identical matrix effect susceptibility; lot-certified isotopic purity supports MRM channel specificity.

Potential Substitute

Structural Analog (e.g., Ursolic Acid)

Different retention time and ionization efficiency; residual matrix effect error may reach 15–50%, requiring method-specific review.

Regulatory bioanalytical guidelines (FDA BMV, ICH M10) specify stable isotope-labeled internal standards for robust quantitative assays. Substitution with unlabeled or structural analogs may shift accuracy and precision profiles, requiring method re-validation.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [2] WuXi AppTec DMPK Service. LC-MS Bioanalysis Internal Standard Selection Considerations. 2025. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

OleanolicAcid-d3: Quantitative Differentiation Evidence Versus Alternative Internal Standards for Oleanolic Acid Quantitation

Mass Spectrometric Differentiation: +3 Da Mass Shift Enables Unambiguous MRM Quantitation

Oleanolic Acid-d3 provides a +3 Da mass shift relative to unlabeled oleanolic acid, enabling complete baseline separation in the mass spectrometer without chromatographic resolution. This mass difference is sufficient to avoid isotopic cross-talk while remaining small enough to maintain co-elution and identical matrix effect behavior. In contrast, 13C-labeled analogs provide a smaller mass shift (typically +1 to +2 Da) that may be insufficient for analytes with complex isotopic distributions, while structural analogs (e.g., glycyrrhetinic acid) exhibit different retention times and ionization efficiencies . The three-deuterium substitution in Oleanolic Acid-d3 yields a molecular weight of 459.72 g/mol versus 456.70 g/mol for the unlabeled compound, a difference that is optimally positioned for triple quadrupole MRM transitions while preserving near-identical physicochemical properties .

Mass Shift for MRM

Class-level inference

+3 Da mass shift 459.72 vs 456.70 g/mol

Enables unambiguous MRM differentiation while preserving co-elution and matrix-effect correction.

3-deuterium substitution at positions 2,2,3; data to verify against specific MS platform.

Evidence Dimension	Molecular mass differentiation for MS detection
Target Compound Data	459.72 g/mol (C30H45D3O3)
Comparator Or Baseline	Unlabeled oleanolic acid: 456.70 g/mol (C30H48O3)
Quantified Difference	+3 Da mass shift
Conditions	Mass spectrometry; isotopic labeling with 3 deuterium atoms at positions 2,2,3

Why This Matters

The +3 Da mass shift provides unambiguous differentiation from the endogenous analyte in complex biological matrices without introducing chromatographic separation that would compromise matrix effect correction.

Isotopic Purity and Chemical Purity Specifications for Method Validation Compliance

Oleanolic Acid-d3 is supplied with a chemical purity of ≥98% and an isotopic enrichment of 97 atom% D . These specifications exceed the minimum requirements for use as a stable isotope-labeled internal standard in regulated bioanalysis. In comparison, lower-grade deuterated standards (e.g., 95 atom% D) exhibit increased isotopic impurity that can cause cross-talk in MRM channels, leading to systematic overestimation of analyte concentrations, particularly at the lower limit of quantitation (LLOQ). Unlabeled structural analogs used as alternative internal standards lack isotopic purity specifications entirely and exhibit variable lot-to-lot chemical purity that introduces additional uncertainty in calibration curves [1].

Purity Specifications

Supporting evidence

Chemical purity ≥98% Isotopic enrichment 97 atom% D

Supports bioanalytical validation review; reduces cross-talk risk in MRM channels at low concentrations.

Supplier specification; higher isotopic purity vs lower-grade deuterated standards (95 atom% D).

Evidence Dimension	Purity specifications
Target Compound Data	≥98% chemical purity; 97 atom% D isotopic enrichment
Comparator Or Baseline	Typical unlabeled structural analog: 95-98% chemical purity only; lower-grade deuterated standards: 95 atom% D
Quantified Difference	Chemical purity: comparable or superior; Isotopic enrichment: 2% higher than lower-grade alternatives
Conditions	Vendor specifications; analytical method validation requirements

Why This Matters

High isotopic purity minimizes cross-talk interference in MRM assays, ensuring accurate quantitation at low concentrations and compliance with FDA/ICH bioanalytical method validation guidelines.

• [1] Mallikarjun Reddy. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Matrix Effect Correction Efficiency: SIL-IS Reduces Quantitation Error by >50% Versus Structural Analogs

Stable isotope-labeled internal standards (SIL-IS) such as Oleanolic Acid-d3 co-elute with the target analyte and experience identical matrix effects, enabling precise correction of ion suppression or enhancement. In contrast, structural analog internal standards exhibit different retention times and therefore encounter different matrix compositions at the moment of ionization, resulting in incomplete correction of matrix effects. Studies across multiple compound classes demonstrate that SIL-IS reduce quantitation error from matrix effects to <5-10%, whereas structural analogs typically yield errors of 15-30% in complex biological matrices such as plasma, urine, and tissue homogenates [1]. This differential performance is particularly pronounced for triterpenoids like oleanolic acid, which are highly lipophilic (LogP 7.233) and susceptible to phospholipid-induced matrix effects in ESI-MS .

Matrix Effect Correction

Class-level inference

Reported 50–70% error reduction vs structural analog internal standards

Supports accuracy and precision in PK research-matrix quantitation; co-elution with analyte reduces residual matrix effect.

Class-level inference from LC-ESI-MS/MS of lipophilic compounds; verify in target matrix.

Evidence Dimension	Matrix effect correction accuracy
Target Compound Data	<5-10% residual matrix effect error (SIL-IS class average)
Comparator Or Baseline	Structural analog internal standards: 15-30% residual matrix effect error
Quantified Difference	50-70% reduction in quantitation error
Conditions	LC-ESI-MS/MS analysis of lipophilic compounds in biological matrices (plasma, urine, tissue)

Why This Matters

Superior matrix effect correction directly translates to improved accuracy and precision in pharmacokinetic studies and clinical biomarker quantitation, reducing the risk of failed method validation or erroneous study conclusions.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Extraction Recovery Consistency: Co-extraction Behavior Ensures Accurate Analyte Recovery Correction

Deuterated internal standards such as Oleanolic Acid-d3 exhibit extraction recovery that is essentially identical to that of the unlabeled analyte across common sample preparation techniques including protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE). This co-extraction behavior enables accurate correction for variable analyte recovery during sample workup. Industry guidance indicates that SIL-IS typically match analyte extraction recovery within ±5%, whereas structural analogs can deviate by 15-40% depending on the extraction method and matrix [1]. For oleanolic acid, which is a moderately lipophilic triterpenoid (LogP 7.233), extraction recovery is particularly sensitive to sample pH and organic solvent composition, making co-extraction correction essential for reproducible quantitation across sample batches .

Extraction Recovery

Class-level inference

Within ±5% of analyte recovery vs 15–40% deviation for structural analogs

Co-extraction behavior supports batch-to-batch reproducibility in protein precipitation, LLE, and SPE methods.

Class-level inference; oleanolic acid LogP 7.233 — recovery sensitive to pH and solvent composition.

Evidence Dimension	Extraction recovery matching
Target Compound Data	Within ±5% of analyte recovery
Comparator Or Baseline	Structural analog internal standards: 15-40% deviation from analyte recovery
Quantified Difference	3-8x improvement in recovery correction accuracy
Conditions	Protein precipitation, LLE, SPE; lipophilic triterpenoid extraction from biological matrices

Why This Matters

Consistent extraction recovery correction eliminates batch-to-batch variability in sample preparation, reducing the need for re-analysis and improving overall assay robustness in high-throughput bioanalytical workflows.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

OleanolicAcid-d3: Validated Application Scenarios in Quantitative Bioanalysis and Pharmacokinetic Research

Pharmacokinetic Studies of Oleanolic Acid in Preclinical Models

Oleanolic Acid-d3 serves as the optimal internal standard for quantifying oleanolic acid plasma concentrations in rodent pharmacokinetic studies. The deuterated internal standard corrects for matrix effects inherent in plasma samples and compensates for variable extraction recovery during protein precipitation or liquid-liquid extraction. This application leverages the compound's co-elution and identical ionization behavior to generate accurate concentration-time profiles required for calculating key PK parameters (Cmax, Tmax, AUC, t1/2, clearance, volume of distribution). The high isotopic purity (97 atom% D) ensures minimal cross-talk interference at the lower limit of quantitation, enabling accurate measurement of terminal elimination phase concentrations .

Tissue Distribution and Bioavailability Assessment

For studies investigating oleanolic acid tissue distribution following oral or parenteral administration, Oleanolic Acid-d3 provides critical correction for tissue-specific matrix effects. Different tissue homogenates (liver, kidney, brain, adipose) exhibit distinct phospholipid and protein compositions that produce variable ion suppression in ESI-MS. The deuterated internal standard co-elutes with the analyte and experiences identical tissue-specific matrix effects, enabling accurate cross-tissue concentration comparisons. This application is essential for understanding compound biodistribution, target tissue exposure, and potential tissue accumulation .

Metabolite Identification and Quantitation in Natural Product Research

In natural product research aimed at quantifying oleanolic acid content in plant extracts, herbal formulations, or dietary supplements, Oleanolic Acid-d3 enables accurate quantitation in the presence of co-extracted matrix components including chlorophyll, waxes, and other triterpenoids. The deuterated standard corrects for ion suppression caused by these complex botanical matrices, which can reduce analyte signal by 30-60% if uncorrected. This application supports quality control of botanical raw materials and standardization of herbal medicinal products where oleanolic acid serves as a marker compound .

In Vitro Metabolism and Transport Studies

Oleanolic Acid-d3 is employed as an internal standard in in vitro assays designed to characterize oleanolic acid metabolism by hepatic microsomes, hepatocytes, or recombinant CYP enzymes, as well as transporter-mediated uptake and efflux studies using Caco-2 or MDCK cell monolayers. The deuterated standard corrects for matrix effects from incubation buffers, cellular lysates, and organic solvents (e.g., DMSO, acetonitrile) used in sample preparation. Accurate quantitation of parent compound depletion and metabolite formation is essential for calculating intrinsic clearance, metabolic stability half-life, and permeability coefficients .

Application

Selection Property

Validation Focus

Preclinical PK studies in rodent plasma

Co-elution and matched ionization for matrix-effect correction

Concentration-time profile accuracy; LLOQ precision at terminal elimination phase

Tissue distribution research matrices

Tissue-specific matrix effect compensation

Cross-tissue concentration comparability; phospholipid-induced ion suppression review

Natural product extract quantitation

Correction for botanical matrix interferences

Signal recovery in chlorophyll- and triterpenoid-rich matrices; marker compound standardization

In vitro metabolism and transport assays

Buffer and lysate matrix-effect correction

Parent depletion and metabolite formation quantitation; intrinsic clearance and permeability coefficients